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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl adipate-d4-1, the deuterated form of dimethyl adipate, is a stable isotope-labeled
compound of significant interest in various scientific disciplines, particularly in drug metabolism
and pharmacokinetic (DMPK) studies. The substitution of four hydrogen atoms with deuterium
at the 1-position offers a valuable tool for tracer studies and as an internal standard for
guantitative analysis by mass spectrometry and nuclear magnetic resonance (NMR)
spectroscopy.[1] This guide provides an in-depth overview of the physical and chemical
characteristics of Dimethyl adipate-d4-1, complete with experimental protocols and structured
data for ease of reference.

Core Physical and Chemical Properties

Dimethyl adipate-d4-1 is a colorless to light yellow liquid at room temperature.[2] Its
fundamental properties are summarized in the table below. The introduction of deuterium
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atoms results in a slightly higher molecular weight compared to its non-deuterated analogue, a
key feature for its application in isotope dilution mass spectrometry.

Property Value

Molecular Formula C8H10D404

Molecular Weight 178.22 g/mol

Appearance Colorless to light yellow liquid
Density 1.0+ 0.1 g/cm3

Boiling Point 228.7 £ 0.0 °C at 760 mmHg
Flash Point 107.2+£0.0°C

Solubility May dissolve in DMSO

Table 1: Key Physical and Chemical Properties of Dimethyl Adipate-d4-1.[2]

Experimental Protocols

The following sections detail the methodologies for determining the key physical characteristics
of Dimethyl adipate-d4-1. These protocols are provided as a guide and may require
optimization based on specific laboratory conditions and equipment.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.
Methodology:

» Calibration: Calibrate the pycnometer with deionized water of a known temperature and
density.

o Sample Preparation: Ensure the Dimethyl adipate-d4-1 sample is free of air bubbles and at
a constant, recorded temperature.

¢ Measurement:
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o Weigh the empty, clean, and dry pycnometer.
o Fill the pycnometer with the Dimethyl adipate-d4-1 sample.

o Weigh the filled pycnometer.

» Calculation: The density is calculated by dividing the mass of the sample by the volume of
the pycnometer.

Determination of Boiling Point

The boiling point can be determined using a distillation apparatus or a micro-boiling point
method.

Methodology (Micro-Boiling Point):

Sample Preparation: Place a small amount of Dimethyl adipate-d4-1 into a capillary tube.

o Apparatus Setup: Invert a smaller, sealed capillary tube into the larger tube containing the
sample. Attach the sample tube to a thermometer.

o Heating: Heat the sample in a suitable heating block or oil bath.

o Observation: Observe the sample for the formation of a continuous stream of bubbles from
the inverted capillary.

o Measurement: The boiling point is the temperature at which the liquid re-enters the inverted
capillary tube upon cooling.

Solubility Assessment in DMSO

A gualitative assessment of solubility in dimethyl sulfoxide (DMSO) can be performed visually.
Methodology:

o Sample Preparation: To a known volume of DMSO in a vial, add a small, measured amount
of Dimethyl adipate-d4-1.

» Mixing: Agitate the mixture, for example, by vortexing.
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o Observation: Visually inspect the solution for any undissolved material or turbidity. A clear
solution indicates solubility at that concentration.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the identity and purity of Dimethyl adipate-d4-
1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR and 13C NMR spectroscopy are used to confirm the molecular structure and the
position of the deuterium labels.

1H NMR Spectroscopy Protocol:

o Sample Preparation: Dissolve 5-10 mg of Dimethyl adipate-d4-1 in a suitable deuterated
solvent (e.g., CDCIs).

o Data Acquisition: Acquire the 'H NMR spectrum on a spectrometer.

e Analysis: The absence of signals corresponding to the protons at the 1-position and the
presence of other expected signals will confirm the deuteration.

13C NMR Spectroscopy Protocol:

o Sample Preparation: Prepare a more concentrated sample (20-50 mg) in a deuterated
solvent.

o Data Acquisition: Acquire the 3C NMR spectrum.

e Analysis: The carbon signals will confirm the carbon backbone of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and confirm the isotopic
enrichment.

Methodology (Gas Chromatography-Mass Spectrometry - GC-MS):

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physical-characteristics-of-dimethyl-adipate-d4-1
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physical-characteristics-of-dimethyl-adipate-d4-1
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physical-characteristics-of-dimethyl-adipate-d4-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Dilute the Dimethyl adipate-d4-1 sample in a volatile organic solvent.

e GC Separation: Inject the sample into a gas chromatograph to separate it from any
impurities.

e MS Analysis: The separated compound is then introduced into the mass spectrometer.

o Data Analysis: The mass spectrum will show the molecular ion peak corresponding to the
mass of Dimethyl adipate-d4-1, confirming its identity and isotopic purity.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule.
Methodology:

o Sample Preparation: A thin film of the liquid Dimethyl adipate-d4-1 is placed between two
salt plates (e.g., NaCl or KBr).

o Data Acquisition: The IR spectrum is recorded.

e Analysis: The spectrum will show characteristic absorption bands for the ester carbonyl
(C=0) and C-O stretching vibrations. The C-D stretching vibrations may also be observable
at lower frequencies compared to C-H stretches.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive physical and
chemical characterization of Dimethyl adipate-d4-1.
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Caption: Workflow for the Characterization of Dimethyl adipate-d4-1.

Safety and Handling

Dimethyl adipate-d4-1 should be handled in a well-ventilated area, and appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide provides a comprehensive overview of the physical characteristics of
Dimethyl adipate-d4-1, along with standardized experimental protocols for their determination.
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The structured data and clear methodologies presented herein are intended to support
researchers, scientists, and drug development professionals in their use of this valuable
isotopically labeled compound. The logical workflow for characterization ensures a thorough
and systematic approach to quality control and data generation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. matestlabs.com [matestlabs.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Characteristics of Dimethyl Adipate-d4-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554209/docs#a-comprehensive-technical-guide-to-
the-physical-characteristics-of-dimethyl-adipate-d4-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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